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Compound of Interest

Compound Name: Calcium acetate hydrate

Cat. No.: B046833 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Calcium acetate (Ca(CH₃COO)₂) is the calcium salt of acetic acid, widely utilized in laboratory

and pharmaceutical settings. It serves as a versatile reagent, finding applications as a calcium

source, a phosphate binder, a buffering agent, and a precursor for the synthesis of various

materials.[1][2][3] The most common form available is the monohydrate (Ca(CH₃COO)₂·H₂O),

as the anhydrous form is highly hygroscopic.[4][5] Accurate preparation and quality control of

calcium acetate solutions are critical for ensuring the reproducibility and reliability of

experimental results. These notes provide detailed protocols for the preparation,

standardization, and storage of calcium acetate solutions for laboratory use.

Physicochemical Data and Solution Preparation
For accurate solution preparation, it is essential to use the correct molecular weight

corresponding to the hydrate form of the calcium acetate solid. The monohydrate is the most

common form used in laboratory applications.[4]

Table 1: Properties of Calcium Acetate
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Property Value References

Chemical Formula
(Anhydrous)

C₄H₆CaO₄ [4]

Molar Mass (Anhydrous) 158.17 g/mol [4][6]

Chemical Formula

(Monohydrate)
C₄H₆CaO₄·H₂O [7]

Molar Mass (Monohydrate) 176.19 g/mol [7]

Appearance
White, hygroscopic crystalline

solid
[8]

pH (10% solution) 6.0 - 9.0 [8]

Solubility in Water Freely soluble [8]

Solubility at 0°C 44 - 52 g / 100 g water [3]

| Solubility at 100°C | 36 - 45 g / 100 g water |[3] |

Table 2: Mass of Calcium Acetate Monohydrate (176.19 g/mol ) Required for Solution

Preparation

Desired
Concentration (M)

Volume: 100 mL Volume: 500 mL Volume: 1 L

0.1 M 1.76 g 8.81 g 17.6 g[7]

0.5 M 8.81 g[7] 44.05 g 88.1 g[7]

| 1.0 M | 17.62 g | 88.10 g | 176.19 g |

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.5 M Calcium Acetate
Solution
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This protocol details the steps for preparing a 0.5 Molar stock solution using calcium acetate

monohydrate.

Materials:

Calcium acetate monohydrate (Ca(CH₃COO)₂·H₂O)

Deionized or distilled water

1 L volumetric flask

Beaker (e.g., 600 mL)

Magnetic stirrer and stir bar

Weighing boat/paper

Analytical balance

Procedure:

Calculation: Calculate the mass of calcium acetate monohydrate required. For 1 L of a 0.5 M

solution, this is:

0.5 mol/L * 176.19 g/mol * 1 L = 88.1 g

Weighing: Accurately weigh 88.1 g of calcium acetate monohydrate using an analytical

balance.[7]

Dissolution: Transfer the weighed solid into a beaker containing approximately 800 mL of

deionized water. Place a magnetic stir bar in the beaker and stir the mixture on a magnetic

stirrer until the solid is completely dissolved.[7]

Volume Adjustment: Carefully transfer the dissolved solution into a 1 L volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the flask to

ensure a complete transfer of the solute.
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Final Volume: Add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.[7]

Homogenization: Cap the flask and invert it several times (15-20 times) to ensure the

solution is thoroughly mixed and homogeneous.

Storage: Transfer the solution to a clean, clearly labeled bottle. Store at room temperature in

a tightly sealed container.[9][10]

Protocol 2: Quality Control by EDTA Titration
This protocol verifies the precise concentration of the prepared calcium acetate solution by

titrating the calcium ions (Ca²⁺) with a standardized solution of ethylenediaminetetraacetic acid

(EDTA).[8][11]

Materials:

Prepared calcium acetate solution

0.05 M EDTA disodium salt (VS), standardized

3 N Hydrochloric acid (HCl)

1 N Sodium hydroxide (NaOH)

Hydroxy naphthol blue indicator

150 mL deionized water

50 mL burette

Magnetic stirrer and stir bar

Pipette and beaker

Procedure:

Sample Preparation: Accurately weigh approximately 300 mg of solid Calcium Acetate, or

pipette a corresponding volume of the prepared solution, into a beaker.[11] Dissolve or dilute
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it in 150 mL of water containing 2 mL of 3 N HCl.[11]

pH Adjustment: While stirring, add 15 mL of 1 N NaOH to the solution.[11] This step raises

the pH to the optimal range for the indicator.

Indicator Addition: Add approximately 300 mg of hydroxy naphthol blue indicator to the

solution.[11] The solution should turn a reddish-pink color.

Titration Setup: Fill a 50 mL burette with the standardized 0.05 M EDTA solution, ensuring no

air bubbles are present in the tip. Record the initial volume.

Titration: Slowly titrate the calcium acetate solution with the EDTA solution while constantly

stirring.[11]

Endpoint Determination: Continue the titration until the solution color changes from reddish-

pink to a distinct blue.[11] This is the endpoint. Record the final volume of EDTA used.

Calculation: The concentration of calcium acetate is calculated using the following formula:

Molarity of Ca(CH₃COO)₂ = (M_EDTA * V_EDTA) / V_sample

Where:

M_EDTA is the molarity of the standardized EDTA solution.

V_EDTA is the volume of EDTA solution used for titration (in L).

V_sample is the initial volume of the calcium acetate solution used (in L).

Note: Each mL of 0.05 M edetate disodium is equivalent to 7.909 mg of C₄H₆CaO₄.[11]

Visualized Workflows
The following diagrams illustrate the standardized procedures for preparing and validating

calcium acetate solutions.
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Preparation Workflow
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Caption: Workflow for preparing a calcium acetate stock solution.
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Quality Control Workflow (EDTA Titration)
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Caption: Workflow for standardization via EDTA titration.
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Application Notes
Storage and Stability

Solid: Calcium acetate is hygroscopic and should be stored in a cool, dry, well-ventilated

area in a tightly sealed container to prevent moisture absorption.[5][9] Its shelf life is rated as

fair to poor due to its tendency to absorb water.[5]

Solutions: Aqueous solutions of calcium acetate are stable. When stored properly in a sealed

container to prevent evaporation or contamination, the shelf life is considered indefinite.[12]

Safety and Handling
Calcium acetate is considered non-hazardous under GHS classifications, but standard

laboratory precautions should always be observed.[5][12]

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

[12]

Avoid contact with strong oxidizing agents and strong acids, as it can react violently with

strong acids to produce acetic acid fumes.[5]

In case of a spill, sweep up the solid material or contain the liquid spill with an absorbent

material and dispose of it according to local regulations.[5][12]

Common Laboratory Applications
Phosphate Binding: Used extensively in research to study hyperphosphatemia, by binding to

dietary phosphate to form insoluble calcium phosphate.[1][6]

Buffering Agent: As a salt of a weak acid and a strong base, it can be used as a component

in preparing acetate buffer systems to maintain a stable pH.[1][11]

Calcium Source: Provides a soluble source of calcium ions for various biological

applications, including cell culture media formulation and enzyme kinetics studies.

Synthesis Precursor: Acts as a precursor for creating high-purity compounds, catalysts, and

nanoscale materials.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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